Cas no 4989-98-4 (Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-14C-sulfonio]-5'-deoxy-, inner salt(9CI))

• Product Name: Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-14C-sulfonio]-5'-deoxy-, inner salt(9CI)
• CAS No: 4989-98-4
• MF: C₁₅H₂₂N₆O₅S
• MW: 400.429922580719
• CID: 328778
• Update Time: 2024-01-28

Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-14C-sulfonio]-5'-deoxy-, inner salt(9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-14C-sulfonio]-5'-deoxy-, inner salt(9CI)
• ADENOSYL-L-METHIONINE, S-[METHYL-14C]
• S-ADENOSYL-L-METHIONINE, [METHYL-14C]
• S-ADENOSYL-L-[METHYL-14C]METHIONINE
• (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-(1^{14}C)methylsulfonio]butanoate

• Inchi： 1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/t7-,8+,10+,11+,14+,27?/m0/s1/i1+2
• InChI Key： MEFKEPWMEQBLKI-JMJUVHIMSA-N
• SMILES： N1(C=NC2C(N)=NC=NC1=2)[C@H]1[C@H](O)[C@H](O)[C@@H](C[S+]([14CH3])CC[C@H](N)C([O-])=O)O1

Computed Properties

• Exact Mass: 400.14000
• Monoisotopic Mass: 400.14
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.8
• Topological Polar Surface Area: 187A^2

Experimental Properties

• PSA: 210.76000
• LogP: -1.97540